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Compound of Interest

Compound Name: Adenine-15N5

cat. No.: B12378610

This guide provides essential safety and logistical information for the proper disposal of
Adenine-15N5, a non-radioactive, stable isotopically labeled compound. The procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
handling and regulatory compliance.

Immediate Safety and Handling Protocols

The primary principle for disposing of Adenine-15N5 is that the disposal method is determined
by the chemical properties of adenine, not the stable isotopic 15N label.[1] Since Nitrogen-15 is
a stable, non-radioactive isotope, no special precautions for radioactivity are necessary.[1][2][3]
However, adenine itself is classified as a hazardous chemical.

Key Hazards of Adenine:

Toxicity: Toxic if swallowed.[4]

Irritation: May cause skin, eye, and respiratory irritation.

Combustibility: The compound is combustible, and fine dust dispersed in air may create an
explosion hazard.

Environmental Hazard: Toxic to aquatic life.

Personal Protective Equipment (PPE): Before beginning any disposal-related activities, ensure
the following PPE is used:
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o Eye Protection: Chemical safety glasses or goggles.
» Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene).
o Body Protection: A fully fastened lab coat to protect skin and clothing.

o Respiratory Protection: When handling the powder form, work in a certified chemical fume
hood to minimize inhalation exposure and avoid dust formation.

Step-by-Step Disposal Procedure

Adenine-15N5 must be disposed of as hazardous chemical waste. Do not dispose of it down
the drain or in regular trash.

» Waste Characterization and Segregation:
o ldentify the waste as "Adenine-15N5."

o Keep this waste stream separate from other laboratory wastes to prevent unintended
chemical reactions. Do not mix with other waste.

e Containerization:

o Transfer the Adenine-15N5 waste (solid or in solution) into a designated, compatible
hazardous waste container with a secure, sealable lid.

o Ensure the container is in good condition, free from leaks or cracks.

o Leave at least one inch of headroom in the container to allow for expansion.
o Labeling:

o Clearly label the container with the words "Hazardous Waste".

o Specify the full chemical name, "Adenine-15N5", and list all constituents and their
approximate percentages. Do not use abbreviations or chemical formulas.

o The label must be legible and firmly attached to the container.
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o Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area within the laboratory.

o Segregate the container from incompatible materials, such as strong oxidizing agents.
e Final Disposal:

o Arrange for waste pickup through your institution's Environmental Health & Safety (EHS)
department or a licensed professional waste disposal service.

o Follow all local, regional, and national regulations for hazardous waste disposal. Common
disposal methods for this type of waste include incineration in a chemical incinerator
equipped with an afterburner and scrubber.

o Contaminated Materials:

o Any materials grossly contaminated with Adenine-15N5, such as gloves, weigh boats, or
pipette tips, must be disposed of as hazardous waste following the same procedures.

o Contaminated packaging should be handled in the same way as the substance itself.

Data Presentation: Chemical and Toxicological
Properties

The following table summarizes key quantitative data for adenine, which dictates the disposal
requirements for Adenine-15N5.
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Property Value Source(s)
Physical State Solid, powder, crystalline

Molecular Formula CsHsNs

Molecular Weight 135.13 g/mol

Decomposition Temperature >360 °C at 1,013 hPa

Solubility in Water 1030 mg/L (at 25 °C)

Acute Toxicity (Oral) LD50 Oral - Rat - 227 mg/kg

The substance is readily
Biodegradation biodegradable (Oxygen
depletion 99% in 28d)

Note: Despite being biodegradable, its acute toxicity and environmental hazards necessitate
disposal as hazardous waste.

Experimental Protocols

No specific laboratory-scale experimental protocols for the chemical neutralization or
decomposition of Adenine-15N5 for disposal purposes are available in the provided safety
literature. The standard and required procedure is not to treat the chemical in the lab but to
dispose of it as hazardous waste via a licensed service. The recommended industrial disposal
method is high-temperature incineration.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Adenine-15N5 waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Adenine-15N5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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